Cas no 2230807-73-3 (5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid)

5-Amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid is a specialized thiazole derivative featuring both a Boc-protected amino group and a carboxylic acid functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide and heterocycle chemistry. The tert-butoxycarbonyl (Boc) group provides selective protection for the amine, enabling controlled deprotection under mild acidic conditions. The presence of the carboxylic acid moiety allows for further derivatization, such as amide bond formation. Its rigid thiazole core contributes to structural diversity in drug discovery and materials science. The compound's stability and well-defined reactivity make it suitable for applications in medicinal chemistry and the development of biologically active molecules.
5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid structure
2230807-73-3 structure
Product Name:5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid
CAS No:2230807-73-3
MF:C10H15N3O4S
MW:273.308800935745
MDL:MFCD31667300
CID:5164742
PubChem ID:137965800
Update Time:2025-06-09

5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
    • 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid
    • MDL: MFCD31667300
    • Inchi: 1S/C10H15N3O4S/c1-10(2,3)17-9(16)12-4-5-13-6(8(14)15)7(11)18-5/h4,11H2,1-3H3,(H,12,16)(H,14,15)
    • InChI Key: ATHODSZUXHNDHC-UHFFFAOYSA-N
    • SMILES: S1C(N)=C(C(O)=O)N=C1CNC(OC(C)(C)C)=O

5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM451807-100mg
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 95%+
100mg
$376 2023-03-10
Chemenu
CM451807-250mg
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 95%+
250mg
$523 2023-03-10
Chemenu
CM451807-500mg
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 95%+
500mg
$812 2023-03-10
Enamine
EN300-2009596-0.05g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
0.05g
$218.0 2023-09-16
Enamine
EN300-2009596-0.1g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
0.1g
$326.0 2023-09-16
Enamine
EN300-2009596-0.25g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
0.25g
$466.0 2023-09-16
Enamine
EN300-2009596-0.5g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
0.5g
$735.0 2023-09-16
Enamine
EN300-2009596-1.0g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
1.0g
$943.0 2023-07-09
Enamine
EN300-2009596-2.5g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
2.5g
$1848.0 2023-09-16
Enamine
EN300-2009596-5.0g
5-amino-2-({[(tert-butoxy)carbonyl]amino}methyl)-1,3-thiazole-4-carboxylic acid
2230807-73-3 93%
5.0g
$2732.0 2023-07-09

Additional information on 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3)

In recent years, the compound 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The tert-butoxycarbonyl (Boc) protecting group in its structure enhances its stability and makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using microwave-assisted organic synthesis (MAOS), which significantly reduced reaction times and increased purity levels. The researchers highlighted the compound's role as a key intermediate in the development of novel thiazole-based inhibitors targeting bacterial enzymes, particularly in resistant strains of Staphylococcus aureus.

Another significant advancement involves the exploration of this compound's mechanism of action in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid exhibited potent inhibitory effects on protein kinases involved in tumor proliferation. The study utilized molecular docking simulations and in vitro assays to identify the compound's binding affinity with specific kinase domains, suggesting its potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its therapeutic applications, the compound has also been investigated for its role in drug delivery systems. A recent preprint on ChemRxiv (2024) described the incorporation of 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid into polymeric nanoparticles to enhance the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated improved pharmacokinetic profiles in murine models, paving the way for further preclinical evaluations.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effective synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Future research directions may include the development of greener synthetic methodologies, detailed pharmacokinetic studies, and the exploration of its synergistic effects with existing therapeutics.

In conclusion, 5-amino-2-({(tert-butoxy)carbonylamino}methyl)-1,3-thiazole-4-carboxylic acid (CAS: 2230807-73-3) represents a versatile and valuable compound in the realm of chemical biology and drug discovery. Its multifaceted applications, from antimicrobial agents to cancer therapeutics, underscore its importance in ongoing research efforts. Continued investigation into its properties and derivatives will likely yield further breakthroughs in the coming years.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk